N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 4-bromobenzoate
• InChI: InChI=1S/C15H12BrN3O4/c16-12-5-3-11(4-6-12)15(20)23-18-14(17)9-10-1-7-13(8-2-10)19(21)22/h1-8H,9H2,(H2,17,18)
• InChI Key: PQAVHWXDEXXRKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=NOC(=O)C2=CC=C(C=C2)Br)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C/C(=N/OC(=O)C2=CC=C(C=C2)Br)/N)[N+](=O)[O-]
• Molecular Formula: C15H12BrN3O4
• Molecular Weight: 378.18 g/mol

Description

N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is a chemical compound that belongs to the family of amides. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to bind to metal ions, suggesting a potential role in metal ion transport and regulation.
Biochemical and Physiological Effects
N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been shown to have both biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to bind to metal ions, suggesting a potential role in metal ion transport and regulation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in lab experiments is its potential as an anti-cancer agent and as a fluorescent probe for the detection of metal ions. However, its mechanism of action is not fully understood, and further research is needed to fully explore its potential applications. Additionally, the synthesis method for N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide is complex and may limit its use in some lab settings.

Future Directions

There are several future directions for the use of N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide in scientific research. One potential direction is the further exploration of its potential as an anti-cancer agent and as a fluorescent probe for the detection of metal ions. Additionally, further research is needed to fully understand its mechanism of action and potential applications in drug development and medical imaging. Finally, the synthesis method for N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide could be optimized to make it more accessible for use in lab experiments.

Scientific Research Applications

N'-[(4-bromobenzoyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been used in scientific research for its potential applications in drug development, cancer treatment, and as a fluorescent probe. It has been shown to inhibit the growth of cancer cells and has potential as an anti-cancer agent. Additionally, it has been used as a fluorescent probe for the detection of metal ions and has shown promise in the development of new imaging agents for medical applications.